Ibandronic Acid-13Cd3

Specification

• CAS No.: 1261734-84-2
• Molecular Formula: C9H23NO7P2
• Molecular Weight: 323.241
• IUPAC Name: [1-hydroxy-3-[pentyl(trideuteriomethyl)amino]-1-phosphonopropyl]phosphonic acid
• Standard InChI: InChI=1S/C9H23NO7P2/c1-3-4-5-7-10(2)8-6-9(11,18(12,13)14)19(15,16)17/h11H,3-8H2,1-2H3,(H2,12,13,14)(H2,15,16,17)/i2+1D3
• Standard InChI Key: MPBVHIBUJCELCL-JVXUGDAPSA-N
• SMILES: CCCCCN(C)CCC(O)(P(=O)(O)O)P(=O)(O)O

Introduction

Chemical Identity and Structure

Ibandronic Acid-13Cd3 is characterized by its unique molecular structure featuring stable isotope labeling with one carbon-13 atom and three deuterium atoms in the N-methyl position. This specific labeling pattern provides distinctive analytical properties that differentiate it from the unlabeled parent compound.

Basic Identifiers

Parameter	Value
Chemical Name	Ibandronic Acid-13Cd3
CAS Number	1261734-84-2
Molecular Formula	C9H23NO7P2 (with specific 13C and D3 labeling)
Molecular Weight	323.24 g/mol
Alternate CAS Number (unlabeled)	114084-78-5

The compound is formally known as [1-hydroxy-3-[pentyl(trideuterio(1-13C)methyl)amino]-1-phosphonopropyl]phosphonic acid according to IUPAC nomenclature. The specific isotopic labeling is incorporated into the methyl group attached to the nitrogen atom.

Structural Representations

The structure of Ibandronic Acid-13Cd3 can be represented through various notations that are critical for precise identification in analytical databases and research publications:

Notation Type	Representation
SMILES	[2H]13C([2H])N(CCCCC)CCC(O)(P(=O)(O)O)P(=O)(O)O
InChI	InChI=1S/C9H23NO7P2/c1-3-4-5-7-10(2)8-6-9(11,18(12,13)14)19(15,16)17/h11H,3-8H2,1-2H3,(H2,12,13,14)(H2,15,16,17)/i2+1D3
InChIKey	MPBVHIBUJCELCL-JVXUGDAPSA-N

The molecular structure features a central carbon atom bonded to two phosphonic acid groups, with a hydroxyl group and a propyl chain linked to a methylated nitrogen. The specific 13C and deuterium labeling occurs at the methyl group attached to nitrogen.

Ibandronic Acid-13Cd3 possesses distinctive physical and chemical properties that make it valuable as an analytical reference standard. These properties are crucial for understanding its behavior in analytical methods and pharmaceutical research.

Physical Properties

Property	Value
Exact Mass	323.11716114 Da
Physical State	Solid (neat)
Appearance	White to off-white powder
Solubility	Limited in water, enhanced in basic solutions

Computed Properties

The computed properties of Ibandronic Acid-13Cd3 provide important insights into its potential interactions and behavior in various analytical systems:

Property	Value
XLogP3-AA	-4.1
Hydrogen Bond Donor Count	5
Hydrogen Bond Acceptor Count	8
Rotatable Bond Count	9

These properties highlight the compound's high hydrophilicity and potential for significant hydrogen bonding, characteristics important for its behavior in analytical methods.

Synthesis and Production

Ibandronic Acid-13Cd3 is synthesized through specialized methods that incorporate the stable isotope labels at specific positions. While detailed synthesis protocols are proprietary to manufacturers, the general approach involves the incorporation of 13C-labeled and deuterated precursors during the synthesis process.

Several specialized companies produce Ibandronic Acid-13Cd3 as a reference standard, including:

• TLC Pharmaceutical Standards (catalogue number I-1016)

• LGC Standards (product code TRC-I120004-25MG)

• Vulcanchem (VCID: VC0046815)

• Cymit Química S.L. (Ref. 4Z-I-1016)

Applications in Analytical Chemistry

Ibandronic Acid-13Cd3 serves critical functions in pharmaceutical analysis and quality control processes. Its stable isotope labeling makes it particularly valuable for certain analytical applications.

Reference Standard Applications

The primary applications of Ibandronic Acid-13Cd3 include:

• Analytical method development for pharmaceutical formulations containing Ibandronic Acid

• Method validation (AMV) in accordance with regulatory guidelines

• Quality control (QC) applications during synthesis and formulation stages of drug development

• Internal standard for quantitative analysis using mass spectrometry

• Traceability standard against pharmacopeial references (USP or EP)

Analytical Techniques

Ibandronic Acid-13Cd3 is particularly valuable in mass spectrometry-based analytical methods, where the isotopic labeling provides a distinct mass shift that allows differentiation from the unlabeled compound. This property is essential for:

• Liquid chromatography-mass spectrometry (LC-MS) methods

• Stable isotope dilution assays

• Bioanalytical method development for pharmacokinetic studies

• Impurity profiling during pharmaceutical manufacturing

Relationship to Parent Compound

Understanding the relationship between Ibandronic Acid-13Cd3 and its unlabeled parent compound provides important context for its applications and significance in pharmaceutical analysis.

Structural Comparison

Feature	Ibandronic Acid	Ibandronic Acid-13Cd3
Molecular Formula	C9H23NO7P2	C9H23NO7P2 (with 13C and D3)
Molecular Weight	319.23 g/mol	323.24 g/mol
CAS Number	114084-78-5	1261734-84-2
Structure	Standard atomic composition	One 13C and three D atoms at N-methyl position

The mass difference of approximately 4 Da between the unlabeled and labeled compounds is critical for their differentiation in mass spectrometry-based analytical methods.

Specification	Details
Purity	>98% (typically HPLC)
Isotopic Enrichment	>99% for 13C, >98% for deuterium
Available Quantities	5 mg, 10 mg, 25 mg, 50 mg, 100 mg
Storage Conditions	Room temperature or as specified by manufacturer
Stability	Stable under recommended storage conditions

These specifications ensure the reliability of the compound for its intended analytical applications.